2-(4-chlorophenoxy)-N-{5-[(3-methylbenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[5-[(3-methylphenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C18H16ClN3O2S2/c1-12-3-2-4-13(9-12)11-25-18-22-21-17(26-18)20-16(23)10-24-15-7-5-14(19)6-8-15/h2-9H,10-11H2,1H3,(H,20,21,23)
• InChI Key: BQVCPYMMKNITRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NN=C(S2)NC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C18H16ClN3O2S2
• Molecular Weight: 405.9 g/mol

Description

2-(4-chlorophenoxy)-N-{5-[(3-methylbenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N-{5-[(3-methylbenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide involves inhibition of various enzymes and proteins involved in cellular processes. It has been found to inhibit the growth of fungi and bacteria by targeting the cell wall and membrane. The compound has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Studies have shown that this compound has both biochemical and physiological effects. The compound has been found to alter the expression of various genes involved in cellular processes. It has also been found to induce oxidative stress and DNA damage in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chlorophenoxy)-N-{5-[(3-methylbenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide in lab experiments include its high potency and selectivity towards specific targets. The compound also has a low toxicity profile compared to other compounds with similar properties. However, the limitations of using this compound in lab experiments include its limited solubility in aqueous solutions and its potential to interact with other compounds.

Future Directions

There are several future directions for the research and development of 2-(4-chlorophenoxy)-N-{5-[(3-methylbenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide. These include further studies on its potential applications in the field of agriculture, as well as its use as a therapeutic agent for various diseases. The compound can also be further optimized to improve its potency and selectivity towards specific targets. Additionally, studies can be conducted to investigate the potential side effects and toxicity of the compound in vivo.
In conclusion, this compound is a promising compound that has potential applications in various fields of scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research and development of this compound can lead to the discovery of new therapeutic agents and agricultural products.

Scientific Research Applications

2-(4-chlorophenoxy)-N-{5-[(3-methylbenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide has been studied for its potential applications in various fields of scientific research. It has been found to exhibit antifungal, antibacterial, and anticancer properties. The compound has also been studied for its potential use as a herbicide and insecticide.